Cas no 288-22-2 (3H-1,2-Oxathiole)
3H-1,2-Oxathiole structure
Product Name:3H-1,2-Oxathiole
CAS No:288-22-2
MF:C3H4OS
MW:88.1282596588135
CID:2655905
PubChem ID:21924025
Update Time:2024-02-28
3H-1,2-Oxathiole Chemical and Physical Properties
Names and Identifiers
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- 3H-oxathiole
- 3H-1,2-Oxathiole
- Oxathiole
- Oxathiole (8CI,9CI)
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- Inchi： 1S/C3H4OS/c1-2-4-5-3-1/h1-2H,3H2
- InChI Key： RELAJOWOFXGXHI-UHFFFAOYSA-N
- SMILES： S1CC=CO1
Computed Properties
- Exact Mass: 87.99828592g/mol
- Monoisotopic Mass: 87.99828592g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 5
- Rotatable Bond Count: 0
- Complexity: 50.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 34.5
- XLogP3: 0.8
3H-1,2-Oxathiole Related Literature
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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